Cas no 2606-86-2 (9,10-Anthracenedione,1-amino-6-chloro-)
2606-86-2 structure
Product Name:9,10-Anthracenedione,1-amino-6-chloro-
CAS No:2606-86-2
MF:C14H8ClNO2
MW:257.671822547913
CID:262222
PubChem ID:220594
Update Time:2025-04-19
9,10-Anthracenedione,1-amino-6-chloro- Chemical and Physical Properties
Names and Identifiers
-
- 9,10-Anthracenedione,1-amino-6-chloro-
- 1-Amino-6-chloroanthraquinone
- 1-Amino-6-chloranthrachinon
- 1-Amino-6-chlor-anthrachinon
- 1-Amino-6-chlorbenzimidazol
- 1-amino-6-chloro-anthraquinone
- 6-CHLORO-1H-BENZO[D]IMIDAZOL-1-AMINE
- 6-chloro-benzoimidazol-1-ylamine
- AG-G-34521
- CTK5B8449
- CHEMBL1719435
- Anthraquinone, 1-amino-6-chloro-
- 2606-86-2
- SCHEMBL8777815
- NSC3530
- DTXSID90948942
- MLS002637695
- 9, 1-amino-6-chloro-
- 1-amino-6-chloroanthracene-9,10-dione
- SMR001547218
- HMS3078O05
- NSC-3530
-
- Inchi: 1S/C14H8ClNO2/c15-7-4-5-8-10(6-7)13(17)9-2-1-3-11(16)12(9)14(8)18/h1-6H,16H2
- InChI Key: CCEGIXWXBRNFOS-UHFFFAOYSA-N
- SMILES: ClC1C=CC2C(C3C(=CC=CC=3C(C=2C=1)=O)N)=O
Computed Properties
- Exact Mass: 257.02444
- Monoisotopic Mass: 257.024
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 0
- Complexity: 384
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 60.2Ų
Experimental Properties
- Density: 1.486
- Boiling Point: 500.9°Cat760mmHg
- Flash Point: 256.7°C
- Refractive Index: 1.711
- PSA: 60.16
- LogP: 3.27880
9,10-Anthracenedione,1-amino-6-chloro- Related Literature
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
4. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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